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Compound of Interest

Compound Name:

N-(4-

Chlorophenyl)benzenesulfonamid

e

Cat. No.: B1346021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for N-(4-
Chlorophenyl)benzenesulfonamide. It includes key physical and chemical properties, a

detailed experimental protocol for its synthesis, and visualizations of the synthetic route and a

relevant biological signaling pathway where related compounds have shown activity.

Physicochemical and Spectroscopic
Characterization
The fundamental properties of N-(4-Chlorophenyl)benzenesulfonamide are summarized

below. These data are essential for its identification, handling, and application in research

settings.

Physical and Chemical Properties
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Property Value Reference

CAS Number 4750-28-1 [1][2]

Molecular Formula C₁₂H₁₀ClNO₂S [2]

Molecular Weight 267.73 g/mol [1]

Melting Point 121-122 °C

Boiling Point 407.7 ± 47.0 °C (Predicted)

IUPAC Name

N-(4-

chlorophenyl)benzenesulfona

mide

[1]

Spectroscopic Data
Precise spectroscopic data for N-(4-Chlorophenyl)benzenesulfonamide is not readily

available in the public domain. However, the following tables present the ¹H NMR, ¹³C NMR,

and FT-IR data for a closely related analogue, N-(4-Chlorophenyl)-4-

methylbenzenesulfonamide, which can serve as a reference for spectral interpretation.[3]

¹H NMR (400 MHz, CDCl₃) of N-(4-Chlorophenyl)-4-methylbenzenesulfonamide[3]

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.68 Doublet 8.4 Aromatic Protons

7.49 Singlet - NH Proton

7.23 Doublet 8.4 Aromatic Protons

7.17 Doublet 8.8 Aromatic Protons

7.04 Doublet 8.8 Aromatic Protons

2.37 Singlet - Methyl Protons

¹³C NMR (100 MHz, CDCl₃) of N-(4-Chlorophenyl)-4-methylbenzenesulfonamide[3]
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Chemical Shift (δ) ppm Assignment

144.2 Aromatic Carbon

135.6 Aromatic Carbon

135.2 Aromatic Carbon

130.8 Aromatic Carbon

129.8 Aromatic Carbon

129.4 Aromatic Carbon

127.3 Aromatic Carbon

122.8 Aromatic Carbon

21.6 Methyl Carbon

FT-IR Characteristic Peaks of a Sulfonamide

The following are characteristic infrared absorption frequencies for the sulfonamide functional

group.[4]

Wavenumber (cm⁻¹) Vibration Mode

~3300 N-H Stretch

1370-1335 SO₂ Asymmetric Stretch

1170-1150 SO₂ Symmetric Stretch

Mass Spectrometry

The mass spectrum of N-(4-Chlorophenyl)benzenesulfonamide shows a molecular ion peak

corresponding to its molecular weight.
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m/z Interpretation Reference

267 [M]⁺ (Molecular Ion) [1][5]

128 Fragment [1]

126 Fragment [1]

Experimental Protocols
Synthesis of N-(4-Chlorophenyl)benzenesulfonamide
The synthesis of N-(4-Chlorophenyl)benzenesulfonamide is typically achieved via the

reaction of benzenesulfonyl chloride with 4-chloroaniline in the presence of a base.

Materials:

Benzenesulfonyl chloride

4-Chloroaniline

Pyridine or other suitable base

Dichloromethane (DCM) or other suitable solvent

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Crushed ice

Procedure:

In a round-bottom flask, dissolve 4-chloroaniline in dichloromethane.

Cool the solution in an ice bath to 0-5 °C.

Slowly add benzenesulfonyl chloride to the stirred solution.
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Add pyridine dropwise to the reaction mixture, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

12-24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 1M HCl, water, and saturated sodium bicarbonate

solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield N-(4-Chlorophenyl)benzenesulfonamide as a solid.

Visualizations
Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of N-(4-
Chlorophenyl)benzenesulfonamide.
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Benzenesulfonyl Chloride

Reaction at 0°C to RT4-Chloroaniline

DCM / Pyridine

Aqueous Workup
(HCl, NaHCO₃) Recrystallization N-(4-Chlorophenyl)benzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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